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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

Technical Support Center: Antimony Tribromide
(SbBr₃)
This technical support center provides researchers, scientists, and drug development

professionals with essential information for handling and storing hygroscopic Antimony
tribromide (SbBr₃).

Frequently Asked Questions (FAQs)
Q1: What is Antimony tribromide and why is it considered hygroscopic?

Antimony tribromide (SbBr₃) is a yellow crystalline solid.[1] It is highly hygroscopic, meaning

it readily absorbs moisture from the atmosphere. This property is due to the strong affinity of

the antimony center for water molecules. When exposed to moist air, it will deliquesce,

meaning it will absorb enough water to turn into a liquid solution.[1]

Q2: What happens when Antimony tribromide is exposed to water?

Antimony tribromide reacts with water in a process called hydrolysis. This reaction

decomposes the compound to form antimony trioxide (Sb₂O₃) and hydrobromic acid (HBr).[1]

This decomposition will compromise the integrity of the reagent and can significantly impact

experimental results.

Q3: What are the primary safety concerns when working with Antimony tribromide?
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Antimony tribromide is a corrosive and toxic substance.[1] Contact can cause severe irritation

and burns to the skin and eyes. Inhalation of dust can irritate the respiratory tract. It is crucial to

handle this compound with appropriate personal protective equipment (PPE) in a well-

ventilated area, preferably a fume hood.

Q4: How should I properly store Antimony tribromide?

To prevent moisture absorption and decomposition, Antimony tribromide should be stored in

a tightly sealed, waterproof container. The container should be placed in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

For long-term storage, storing the container inside a desiccator or a glovebox with an inert

atmosphere (e.g., nitrogen or argon) is highly recommended.

Q5: Can I use Antimony tribromide that has been exposed to air?

It is strongly advised against using Antimony tribromide that has been visibly exposed to air,

especially if it appears clumpy, discolored, or has started to liquefy. The presence of moisture

indicates that the compound has at least partially decomposed, which will introduce impurities

and affect the stoichiometry of your reactions.
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Problem Possible Cause Solution

Low or no yield in a reaction

where SbBr₃ is a catalyst (e.g.,

Friedel-Crafts acylation).

The SbBr₃ catalyst has been

deactivated by moisture.[2]

Ensure all reagents, solvents,

and glassware are rigorously

dried before use. Handle

SbBr₃ under an inert

atmosphere (glovebox or

Schlenk line). Use a freshly

opened bottle of SbBr₃ or a

properly stored one. Consider

increasing the catalyst loading

to compensate for minor

deactivation, but be aware this

may lead to side reactions.[2]

Inconsistent experimental

results between batches.

The hygroscopic nature of

SbBr₃ is leading to variable

amounts of active reagent

being used.

Standardize the handling and

storage protocol for SbBr₃

across all experiments. Weigh

the compound quickly in a dry

environment or preferably

inside a glovebox.

The Antimony tribromide

powder is clumpy or has a

hardened surface.

The reagent has absorbed

atmospheric moisture.

Do not use the clumpy

material. If only the surface is

affected, it might be possible to

carefully remove the top layer

inside a glovebox, but this is

not ideal. It is best to use a

fresh, unopened container.

Formation of a white

precipitate (antimony trioxide)

in the reaction mixture.

The SbBr₃ has reacted with

residual water in the solvent or

on the glassware.

Thoroughly dry all solvents

and glassware before the

reaction. Flame-dry glassware

under vacuum or oven-dry it

overnight and cool under an

inert atmosphere.

Corrosion of metal spatulas or

other equipment.

Antimony tribromide is

corrosive, and its hydrolysis

Use spatulas and other

equipment made of corrosion-
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product, hydrobromic acid, is

also highly corrosive.

resistant materials such as

glass, ceramic, or PTFE.

Data Presentation
Physical and Chemical Properties of Antimony Tribromide

Property Value

Molecular Formula SbBr₃

Molar Mass 361.47 g/mol

Appearance Yellow crystalline solid

Melting Point 96.6 °C

Boiling Point 288 °C

Density 4.35 g/cm³

Hygroscopicity Deliquescent

Solubility
Reacts with water. Soluble in hydrobromic acid,

carbon disulfide, acetone, and alcohols.

Deliquescence Relative Humidity (DRH) of Various Salts at Room Temperature

While specific quantitative data for the deliquescence of Antimony tribromide is not readily

available in the searched literature, the table below provides context by showing the DRH for

other common salts. Lower DRH values indicate a greater tendency to absorb moisture from

the air. Given that SbBr₃ is described as deliquescent, its DRH is likely to be in a range where it

will readily absorb moisture under typical laboratory ambient conditions.
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Compound
Deliquescence Relative Humidity (DRH) at
~298 K (%)

Calcium Chloride (CaCl₂) ~32

Lithium Chloride (LiCl) ~11

Magnesium Chloride (MgCl₂) ~33

Sodium Chloride (NaCl) ~75

Potassium Carbonate (K₂CO₃) ~44

Antimony Tribromide (SbBr₃) Qualitatively described as deliquescent

Experimental Protocols
Detailed Methodology for Friedel-Crafts Acylation of Anisole using Antimony Tribromide as a

Catalyst

This protocol describes a representative procedure for using Antimony tribromide as a Lewis

acid catalyst. All operations should be performed under a dry, inert atmosphere (e.g., in a

glovebox or using a Schlenk line) due to the hygroscopic nature of SbBr₃.

Materials:

Anhydrous Antimony tribromide (SbBr₃)

Anhydrous Anisole

Anhydrous Acetyl chloride

Anhydrous Dichloromethane (DCM)

Deionized water

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

Glassware Preparation: All glassware (a round-bottom flask with a magnetic stir bar, a

dropping funnel, and a condenser) must be thoroughly dried in an oven at 120°C overnight

and cooled under a stream of dry nitrogen or argon.

Reaction Setup: Assemble the glassware under a positive pressure of inert gas.

Reagent Addition:

In a glovebox, weigh 1.1 equivalents of anhydrous Antimony tribromide into the round-

bottom flask.

Outside the glovebox (using Schlenk techniques), add anhydrous DCM to the flask to

dissolve the SbBr₃.

Add 1.0 equivalent of anhydrous anisole to the flask.

Cool the mixture to 0°C using an ice bath.

Slowly add 1.05 equivalents of anhydrous acetyl chloride dropwise from the dropping

funnel over 30 minutes with vigorous stirring.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up:

Upon completion, carefully and slowly quench the reaction by pouring the mixture over

crushed ice.

Separate the organic layer and wash it sequentially with deionized water and a saturated

sodium bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired acylated product.

Mandatory Visualization
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Caption: Logical workflow for handling and storing hygroscopic Antimony tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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